N-tert-Butylcyclohexylamine

• IUPAC Name: N-tert-butylcyclohexanamine
• InChI: InChI=1S/C10H21N/c1-10(2,3)11-9-7-5-4-6-8-9/h9,11H,4-8H2,1-3H3
• InChI Key: MTEWAFVECQBILW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1CCCCC1
• Molecular Formula: C10H21N
• DSSTOX Substance ID: DTXSID90199558
• Molecular Weight: 155.28 g/mol
• CAS RN: 51609-06-4

Description

N-tert-Butylcyclohexylamine is a compound that is related to various research areas, including asymmetric synthesis of amines, pseudopolymorphism, desymmetrization of metallated cyclohexadienes, and molecular diversity through multicomponent reactions. It is structurally related to tert-butylamine derivatives and is involved in the synthesis of complex molecules that have potential applications in pharmaceuticals and materials science .

Synthesis Analysis

The synthesis of N-tert-butylcyclohexylamine-related compounds involves several innovative methods. For instance, N-tert-butanesulfinyl imines are prepared in high yields by condensing enantiomerically pure tert-butanesulfinamide with aldehydes and ketones, which are then activated for the addition of various nucleophiles . In another study, desymmetrization of achiral metallated cyclohexadienes with chiral N-tert-butanesulfinyl imines is described, leading to products with excellent diastereoselectivity . Additionally, tert-butyl isocyanide has been used in a microwave-assisted one-pot tandem de-tert-butylation, showcasing its utility in creating molecular diversity .

Molecular Structure Analysis

The molecular structure of compounds related to N-tert-butylcyclohexylamine is often complex and can be elucidated using techniques such as X-ray diffraction. For example, the structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, was determined through single crystal X-ray diffraction analysis, revealing a bicyclo[2.2.2]octane structure with a lactone moiety and a piperidine ring . Similarly, the crystal structure of dicyclohexylaminium N-(tert-butoxycarbonyl)-l-threoninate was studied, showing a network of hydrogen bonds forming chains of ions .

Chemical Reactions Analysis

Chemical reactions involving N-tert-butylcyclohexylamine derivatives are diverse and can lead to various outcomes depending on the substituents and reaction conditions. For instance, O-tert-butylacrylanilides with N-H substitution undergo 6pi-photocyclization at specific carbon atoms, which is influenced by the N-substitution pattern . The reactivity of these compounds can be harnessed to create novel structures with potential applications in drug development and materials science.

Physical and Chemical Properties Analysis

The physical and chemical properties of N-tert-butylcyclohexylamine derivatives are influenced by their molecular structure. For example, the presence of tert-butyl groups can affect the solubility and stability of the compounds. In the case of p-tert-butylcalix arene with n-butylamine, the formation of weakly interacting guest-host compounds and a hydrogen-bonded compound was observed, indicating the role of non-covalent interactions in determining the physical properties of these complexes . The study of these properties is essential for the practical application of these compounds in various fields.

Scientific Research Applications

Syntheses and Analytical Characterizations

N-tert-Butylcyclohexylamine, along with other N-alkyl-arylcyclohexylamines, has been synthesized and characterized for various applications. These compounds, including N-tert-Butylcyclohexylamine, are often associated with ketamine-like dissociative substances and are studied for their potential impacts and properties (Wallach et al., 2016).

Role in Arylation Processes

The compound plays a role in chemical processes such as the palladium-catalyzed coupling and α-arylation of esters, demonstrating its utility in organic syntheses and chemical transformations (Huang et al., 2012).

Physicochemical and Pharmacokinetic Studies

N-tert-Butylcyclohexylamine is studied in the context of physicochemical properties and pharmacokinetics, particularly focusing on tert-butyl group modifications in bioactive compounds. These studies shed light on how the tert-butyl group, including in N-tert-Butylcyclohexylamine, affects properties like lipophilicity and metabolic stability (Westphal et al., 2015).

Structural and Spectral Characterization

Research has also focused on the structural and spectral characterization of tert-butylammonium N-acetylglycinate monohydrate, a compound related to N-tert-Butylcyclohexylamine, highlighting its potential applications in the drug research and pharmaceutical industry (Senthilkumar et al., 2020).

Design of Antagonists in Medicinal Chemistry

In medicinal chemistry, N-tert-Butylcyclohexylamine derivatives have been utilized in the design of potent antagonists, such as BMS-753426, showcasing its role in the development of new therapeutic agents (Yang et al., 2021).

Asymmetric Synthesis of Amines

N-tert-Butylcyclohexylamine is also involved in the asymmetric synthesis of amines, serving as an intermediate in the preparation of a wide range of enantioenriched amines. This showcases its significance in synthetic chemistry for producing chiral compounds (Ellman et al., 2002).

Safety and Hazards

N-tert-Butylcyclohexylamine is a flammable substance and can cause severe skin burns and eye damage. It is advised to handle this compound with appropriate protective measures, including wearing protective gloves, clothing, and eye/face protection. In case of ingestion or inhalation, immediate medical attention is required.